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Introduction

beta-Nitronaphthalene, also known as 2-nitronaphthalene, is an aromatic organic compound
with the chemical formula C10H7NOa. It is a nitro derivative of naphthalene and exists as a
yellow crystalline solid at room temperature.[1][2][3] This technical guide provides an in-depth
overview of the core physical properties of beta-nitronaphthalene, presenting quantitative data
in a structured format, outlining general experimental protocols for their determination, and
visualizing a relevant experimental workflow. This information is critical for professionals in
research, chemical synthesis, and drug development who may handle or utilize this compound.

Core Physical and Chemical Properties

The physical characteristics of beta-nitronaphthalene are well-documented across various
chemical literature and databases. These properties are essential for its proper handling,
storage, and application in experimental and industrial settings.
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Property

Value

Molecular Formula

C10H7NO2

Molecular Weight 173.17 g/mol [1][2][4]

Appearance Colorless to yellow crystalline solid[1][2][3][5]
Melting Point 76-79 °C (174 °F)[1][2][4][5][6]

Boiling Point 315 °C (599 °F) at 760 mmHg[1][2][7]
Density 1.279 - 1.31 g/cm3[5][7]

Vapor Density

5.89 (Air = 1)[1][2]

Vapor Pressure

0.000258 mmHg at 25 °C[1]

Flash Point

160 °C (320 °F)[8]

LogP (Octanol/Water)

2.78 - 3.24[1][4]

lonization Potential

8.67 eV[1]

Solubility Profile

The solubility of a compound is a critical parameter in drug development and chemical

synthesis, influencing its bioavailability and reaction kinetics.

Solvent Solubility
Water Insoluble[1][2]
Ethyl Alcohol Very soluble[1][7]
Diethyl Ether Very soluble[1][7]

Chloroform

Slightly soluble[7][9]

Acetonitrile

Slightly soluble[7][9]

Spectroscopic Data
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Spectroscopic data is fundamental for the structural elucidation and identification of beta-
nitronaphthalene.

Technique Data Highlights

Spectra available, typically showing
infrared (IR) characteristic peaks for the nitro group (NO2)
nfrare

and the aromatic naphthalene ring system.[1]

[10][11]

1H and 3C NMR data are available and
Nuclear Magnetic Resonance (NMR) consistent with the structure of 2-
nitronaphthalene.[1][12][13]

Electron ionization (El) mass spectra show a
Mass Spectrometry (MS) molecular ion peak corresponding to the
molecular weight of 173.17 g/mol .[1][14]

As an aromatic nitro compound, it is expected to

absorb in the UV-Visible region, though specific
UV-Vis lambda-max values were not detailed in the

initial search. The absorption characteristics are

crucial for photolysis studies.[15]

Experimental Protocols

While specific, detailed experimental protocols for the determination of every physical property
of beta-nitronaphthalene are not commonly published in standard literature, the following are
generalized methodologies widely used for aromatic compounds.

Melting Point Determination

The melting point of beta-nitronaphthalene can be determined using a capillary melting point
apparatus. A small, powdered sample is packed into a capillary tube and heated at a controlled
rate. The temperature range from the first appearance of liquid to the complete melting of the
solid is recorded as the melting point. This value is a crucial indicator of purity.

Boiling Point Determination
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Due to its high boiling point, the boiling point of beta-nitronaphthalene is typically determined
under vacuum and extrapolated to atmospheric pressure. A small amount of the sample is
placed in a distillation apparatus, and the temperature at which the vapor pressure of the liquid
equals the applied pressure is recorded.

Density Measurement

The density of solid beta-nitronaphthalene can be determined using a pycnometer. The volume
of a known mass of the solid is accurately measured by displacement of a liquid in which it is
insoluble.

Solubility Determination

To determine solubility, a saturated solution of beta-nitronaphthalene is prepared in the solvent
of interest at a specific temperature. The concentration of the dissolved solid is then measured,
often by gravimetric analysis after solvent evaporation or by a spectroscopic method.

Spectroscopic Analysis

¢ IR Spectroscopy: An infrared spectrum can be obtained using an FTIR spectrometer. A small
amount of the solid sample is typically mixed with KBr and pressed into a pellet, or analyzed
as a mull.

* NMR Spectroscopy: *H and 3C NMR spectra are recorded on an NMR spectrometer. A
sample is dissolved in a deuterated solvent (e.g., CDCIs), and the spectrum is acquired.

e Mass Spectrometry: A mass spectrum is obtained by introducing a small amount of the
sample into a mass spectrometer, where it is ionized, and the mass-to-charge ratio of the
resulting ions is measured.

Synthesis and Purification Workflow

beta-Nitronaphthalene is typically synthesized via the nitration of naphthalene. However, this
reaction yields a mixture of 1-nitronaphthalene and 2-nitronaphthalene, with the former being
the major product.[6] More efficient synthesis can be achieved through the diazotization of 2-
aminonaphthalene.[5] The purification of beta-nitronaphthalene often involves distillation and
recrystallization.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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